Norsufentanil
Overview
Description
Norsufentanil is a metabolite of sufentanil, produced by oxidative N-dealkylation in the liver by cytochrome P450 isoforms . Sufentanil is a powerful synthetic opioid analgesic that is used in anesthesia and palliative care . The physiological and toxicological properties of Norsufentanil are currently unknown .
Synthesis Analysis
Norsufentanil can be synthesized through a four-component Ugi reaction . In this process, Norsufentanil is reacted with succinic anhydride to produce the corresponding carboxylic acid. The resulting carboxylic acid then undergoes a multicomponent reaction with different aldehydes, amines, and isocyanides to produce a library of the desired compounds .
Molecular Structure Analysis
The molecular structure of Norsufentanil is complex and involves several key components. The molecule is composed of a substituted amino acid tethered to a norsufentanil derivative . In all cases, amide bond rotation was observed in the NMR spectra .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Norsufentanil include the reaction of Norsufentanil with succinic anhydride to produce the corresponding carboxylic acid . This carboxylic acid then undergoes a multicomponent reaction with different aldehydes, amines, and isocyanides to produce a library of the desired compounds .
Scientific Research Applications
Pain Management
Noralfentanil, like other fentanyl analogs, is primarily used in the medical field for its potent analgesic properties . It is particularly effective in managing severe acute pain, cancer pain, and in some cases, chronic non-tumor pain .
Anesthesia
Due to its high potency, Noralfentanil is often used in anesthesia . Its pharmacological action is 50–100 times more potent than morphine and 25–40 times more than heroin .
Electrochemical Analysis
Noralfentanil can be identified and determined using electrochemical methods such as voltammetry, potentiometry, and electrochemiluminescence . These methods are crucial for a fast and accurate diagnosis of intoxication .
Development of Biosensors
The growing number of new synthetic opioid intoxications has led to the development of new biosensors, screen-printed electrodes, or other point-of-care devices . Noralfentanil plays a significant role in this field due to its chemical properties .
Forensic Toxicology
The metabolic profiles of new fentanyl analogs like Noralfentanil are crucial in forensic toxicology . Identifying and quantifying these addictive and illicit substances and their metabolites is necessary for clinical, toxicological, and forensic purposes .
Pharmacogenetic Research
Research into the metabolic pathways of Noralfentanil can provide valuable insights into human pharmacogenetics . Understanding how different individuals metabolize this compound can lead to more personalized and effective treatments .
Mechanism of Action
Target of Action
Noralfentanil, also known as Norsufentanil, is a synthetic opioid analgesic. It predominantly interacts with the opioid mu-receptor . These mu-binding sites are discretely distributed in the human brain, spinal cord, and other tissues .
Mode of Action
Noralfentanil binds to the opioid mu-receptors, leading to a variety of effects. The binding of the drug stimulates the exchange of GTP for GDP on the G-protein complex . This interaction results in an increase in the patient’s tolerance for pain and a decrease in the perception of suffering, although the presence of the pain itself may still be recognized .
Biochemical Pathways
Noralfentanil undergoes extensive metabolism via two major pathways, forming noralfentanil and N-phenylpropionamide . This metabolism is carried out by the cytochrome P4503A (CYP3A) enzymes, specifically CYP3A4 and CYP3A5 . The metabolism of Noralfentanil can generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N- and O-dealkylation, and O-methylation . Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .
Pharmacokinetics
It is known that the compound is metabolized by human liver microsomal cyp3a5 in addition to cyp3a4 . This suggests that Noralfentanil’s bioavailability may be influenced by factors that affect the activity of these enzymes, such as genetic polymorphisms .
Result of Action
The principal pharmacologic effects of Noralfentanil are exerted on the central nervous system . Its primary actions of therapeutic value are analgesia and sedation . By binding to the opioid mu-receptors, Noralfentanil increases the patient’s tolerance for pain and decreases the perception of suffering .
Action Environment
The action, efficacy, and stability of Noralfentanil can be influenced by various environmental factors. For instance, the presence of non-specific esterases in blood and tissues throughout the body can affect the duration of action of certain opioids . Additionally, factors that affect the activity of the CYP3A enzymes, such as genetic polymorphisms, can influence the metabolism and hence the action of Noralfentanil .
Safety and Hazards
The safety and hazards of Norsufentanil are not well-documented. As a metabolite of the powerful opioid Sufentanil, it is likely that Norsufentanil has significant potential for abuse and addiction. It may also have similar side effects to other opioids, including respiratory depression, nausea, and constipation .
properties
IUPAC Name |
N-[4-(methoxymethyl)piperidin-4-yl]-N-phenylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-3-15(19)18(14-7-5-4-6-8-14)16(13-20-2)9-11-17-12-10-16/h4-8,17H,3,9-13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULOZGJWEIWAWML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(C1=CC=CC=C1)C2(CCNCC2)COC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90209964 | |
Record name | Noralfentanil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90209964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Noralfentanil | |
CAS RN |
61086-18-8 | |
Record name | Noralfentanil | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61086-18-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Noralfentanil | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061086188 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Noralfentanil | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90209964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[4-(methoxymethyl)piperidin-4-yl]-N-phenylpropionamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.889 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NORALFENTANIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IO6G3L550Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Noralfentanil | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0061010 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Norsufentanil interact with its target and what are the downstream effects?
A: Norsufentanil exerts its analgesic effects primarily by binding to μ-opioid receptors (MORs). [, ] These receptors belong to the G protein-coupled receptor (GPCR) superfamily. Upon binding, Norsufentanil triggers a cascade of intracellular signaling events. This includes the inhibition of adenylate cyclase, which reduces intracellular cyclic AMP (cAMP) levels. Reduced cAMP levels subsequently decrease neuronal excitability by modulating ion channels, ultimately leading to pain relief.
Q2: What is the Structure-Activity Relationship (SAR) of Norsufentanil? How do structural modifications impact its activity, potency, and selectivity?
A: Norsufentanil's structure significantly influences its interaction with opioid receptors. Research has focused on synthesizing novel Norsufentanil analogs with modifications to enhance its pharmacological profile. For instance, a study explored the synthesis of Norsufentanil analogs containing a triazole ring. [] These modifications aimed to improve binding affinity, selectivity for specific opioid receptor subtypes, and potentially mitigate undesirable side effects.
Q3: What analytical methods are commonly employed to characterize and quantify Norsufentanil?
A: A variety of analytical techniques are employed in Norsufentanil research. Ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) is commonly used to detect Norsufentanil and its metabolites in biological matrices like urine. [] This method enables the identification and quantification of the compound with high sensitivity and specificity.
Q4: Are there any known resistance mechanisms to Norsufentanil and how does it relate to other opioids?
A: While the provided research doesn't directly address Norsufentanil resistance mechanisms, it's essential to consider the broader context of opioid pharmacology. Prolonged opioid use can lead to tolerance and dependence, reducing their effectiveness over time. Research on related fentanyl analogs suggests that mechanisms of tolerance and dependence may involve receptor desensitization, changes in receptor trafficking, and alterations in downstream signaling pathways. [] These adaptations in the nervous system necessitate higher doses to achieve the same analgesic effect, potentially increasing the risk of overdose.
Q5: What are the toxicological concerns associated with Norsufentanil and what safety measures are crucial when handling this compound?
A: Norsufentanil, similar to other potent opioids, carries a significant risk of respiratory depression, especially at high doses or with improper use. [] Given its potency, even small amounts can have severe consequences.
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